4-Isopropylcinnamoyl chloride

• Molecular Formula: C12H13ClO
• Molecular Weight: 208.68 g/mol
• IUPAC Name: 3-(4-propan-2-ylphenyl)prop-2-enoyl chloride
• InChI: InChI=1S/C12H13ClO/c1-9(2)11-6-3-10(4-7-11)5-8-12(13)14/h3-9H,1-2H3
• InChI Key: PNFPYYUXIKTZMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=CC(=O)Cl

Description

4-Isopropylbenzyl chloride (synonyms: cuminyl chloride, p-(chloromethyl)cumene) is a halogenated aromatic hydrocarbon with the molecular formula C₁₀H₁₃Cl and a molecular weight of 168.66 g/mol . Key properties include:

• Boiling point: 119°C
• Density: 1.523 g/mL at 25°C
• Structure: A benzyl chloride (chloromethylbenzene) with a para-isopropyl substituent.

It is primarily used as an intermediate in organic synthesis, particularly in alkylation reactions for pharmaceuticals, agrochemicals, and fragrances . Industrial-grade material may contain ~10% ortho-isomer impurities .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

Functional Group Variations

4-Isopropylbenzyl Chloride vs. 4-(Acetylamino)-2-Isopropylbenzenesulfonyl Chloride

Property	4-Isopropylbenzyl Chloride	4-(Acetylamino)-2-Isopropylbenzenesulfonyl Chloride
Molecular Formula	C₁₀H₁₃Cl	C₁₁H₁₄ClNO₃S
Molecular Weight	168.66 g/mol	275.75 g/mol
Functional Group	Benzyl chloride (alkylating agent)	Sulfonyl chloride (sulfonating agent)
Applications	Alkylation in synthesis	Sulfonylation in drug development

The sulfonyl chloride derivative exhibits higher molecular complexity due to the sulfonyl (-SO₂Cl) and acetylamino (-NHCOCH₃) groups, enabling electrophilic sulfonation reactions. Its higher molecular weight and polarity contrast with the simpler alkylation utility of 4-isopropylbenzyl chloride .

4-Isopropylbenzyl Chloride vs. Isoamyl 4-Methoxycinnamate

Property	4-Isopropylbenzyl Chloride	Isoamyl 4-Methoxycinnamate
Functional Group	Benzyl chloride	Cinnamate ester (UV absorber)
Reactivity	Electrophilic alkylation	Photostabilization (non-reactive)
Applications	Chemical synthesis	Sunscreens, cosmetics

While both compounds feature aromatic rings with substituents, Isoamyl 4-Methoxycinnamate lacks reactive chlorine, making it suitable for consumer products rather than synthetic chemistry .

Substituent Position and Isomerism

4-Isopropylbenzyl chloride exists predominantly as the para-isomer, but industrial grades contain ~10% ortho-isomer . Comparatively, 4-Methylbenzyl chloride (a structural analog with a methyl group) has a lower molecular weight (140.61 g/mol) and boiling point (~200°C, estimated), highlighting the steric and electronic effects of the bulkier isopropyl group.

Q & A

Basic Research Questions

Q. What are the standard laboratory synthesis protocols for 4-Isopropylcinnamoyl chloride, and how can researchers ensure reproducibility?

• Methodology : The synthesis typically involves the reaction of 4-isopropylcinnamic acid with thionyl chloride (SOCl₂) or oxalyl chloride under anhydrous conditions. Key steps include maintaining an inert atmosphere (e.g., nitrogen or argon) to prevent hydrolysis, controlling reaction temperature (0–25°C), and purifying the product via vacuum distillation or recrystallization. To ensure reproducibility, document reagent purity (e.g., ≥99% anhydrous SOCl₂), solvent dryness (e.g., molecular sieves for dichloromethane), and reaction progress using TLC or in-situ FTIR to monitor acyl chloride formation .

Q. Which spectroscopic techniques are most effective for characterizing 4-Isopropylcinnamoyl chloride, and what key spectral features should be analyzed?

• Methodology :

• ¹H/¹³C NMR : Identify the α,β-unsaturated carbonyl system (δ ~7.5–8.0 ppm for vinyl protons; δ ~165–175 ppm for carbonyl carbon). The isopropyl group shows a septet (~2.9 ppm, ¹H) and a doublet (~22–25 ppm, ¹³C) .
• IR Spectroscopy : Confirm the C=O stretch (~1760–1810 cm⁻¹) and C-Cl stretch (~550–600 cm⁻¹).
• Mass Spectrometry (MS) : Look for molecular ion peaks (M⁺) and fragmentation patterns (e.g., loss of Cl⁻ or isopropyl group) .

Q. What safety precautions and handling procedures are critical when working with 4-Isopropylcinnamoyl chloride in laboratory settings?

• Methodology : Use PPE (gloves, goggles, lab coat) and work in a fume hood. Avoid exposure to moisture to prevent HCl release. Store in airtight containers under inert gas. In case of skin contact, wash immediately with water; for eye exposure, flush for 15 minutes and seek medical attention. Refer to SDS guidelines for spill management and disposal .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to minimize by-product formation during the synthesis of 4-Isopropylcinnamoyl chloride?

• Methodology : Use design of experiments (DoE) to evaluate variables:

• Catalyst : Test Lewis acids (e.g., ZnCl₂) to accelerate acyl chloride formation.
• Solvent : Compare reactivity in aprotic solvents (e.g., DCM vs. THF).
• Stoichiometry : Optimize SOCl₂ equivalents (typically 1.1–1.5 molar ratio) to reduce residual acid.
  Analyze by-products (e.g., dimerization products) via HPLC or GC-MS and adjust quenching protocols (e.g., rapid cooling to -20°C post-reaction) .

Q. What strategies are recommended for resolving contradictions in spectroscopic data when characterizing 4-Isopropylcinnamoyl chloride derivatives?

• Methodology :

• Cross-Validation : Compare NMR data with computed spectra (e.g., DFT simulations) or literature analogs (e.g., cinnamoyl chloride derivatives) .
• 2D NMR : Use HSQC or HMBC to resolve overlapping signals, particularly in crowded aromatic regions.
• X-ray Crystallography : Resolve ambiguous stereochemistry or regiochemistry in crystalline derivatives .

Q. What mechanistic insights can be gained from studying the reactivity of 4-Isopropylcinnamoyl chloride in nucleophilic acyl substitution reactions?

• Methodology : Conduct kinetic studies under varied conditions (temperature, solvent polarity, nucleophile strength) to determine rate laws and activation parameters. Use isotopic labeling (e.g., ¹⁸O in water) to track hydrolysis pathways. Compare reactivity with sterically hindered analogs (e.g., 4-tert-butylcinnamoyl chloride) to assess steric vs. electronic effects .